Cas no 1999608-02-4 (5-methoxy-1-(1H-pyrazol-4-yl)pentan-1-ol)

• Product Name: 5-methoxy-1-(1H-pyrazol-4-yl)pentan-1-ol
• CAS No: 1999608-02-4
• MF: C₉H₁₆N₂O₂
• MW: 184.235542297363
• CID: 5812477
• PubChem ID: 165960806
• Update Time: 2025-06-13

5-methoxy-1-(1H-pyrazol-4-yl)pentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-1-(1H-pyrazol-4-yl)pentan-1-ol
• EN300-1116614
• 1999608-02-4

• Inchi： 1S/C9H16N2O2/c1-13-5-3-2-4-9(12)8-6-10-11-7-8/h6-7,9,12H,2-5H2,1H3,(H,10,11)
• InChI Key： BYDADBXAPPUGMP-UHFFFAOYSA-N
• SMILES： OC(C1C=NNC=1)CCCCOC

Computed Properties

• Exact Mass: 184.121177757g/mol
• Monoisotopic Mass: 184.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 58.1Ų

Additional information on 5-methoxy-1-(1H-pyrazol-4-yl)pentan-1-ol

Comprehensive Overview of 5-methoxy-1-(1H-pyrazol-4-yl)pentan-1-ol (CAS No. 1999608-02-4)

5-methoxy-1-(1H-pyrazol-4-yl)pentan-1-ol (CAS No. 1999608-02-4) is a specialized organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and agrochemical research. This compound, characterized by its unique molecular structure combining a pyrazole ring with a methoxy-substituted pentanol chain, offers intriguing possibilities for drug discovery and material science. Researchers are particularly interested in its role as a building block for more complex molecules, given its versatile reactivity and functional groups.

The growing interest in 5-methoxy-1-(1H-pyrazol-4-yl)pentan-1-ol aligns with current trends in green chemistry and sustainable synthesis. Many users searching for this compound often inquire about its synthetic routes, solubility properties, and potential as a pharmaceutical intermediate. Recent studies have explored its use in developing novel biologically active compounds, particularly in the context of central nervous system research, though these applications remain in early stages of investigation.

From a structural perspective, the presence of both hydrogen bond donor (hydroxyl group) and hydrogen bond acceptor (pyrazole nitrogen and methoxy oxygen) sites makes this compound particularly interesting for molecular recognition studies. This characteristic has led to its investigation in supramolecular chemistry applications, where researchers examine its potential for creating self-assembling structures. The compound's logP value and polar surface area also make it a subject of interest in drug design and QSAR modeling.

Analytical characterization of 5-methoxy-1-(1H-pyrazol-4-yl)pentan-1-ol typically involves advanced techniques such as NMR spectroscopy (both ¹H and ¹³C), mass spectrometry, and HPLC analysis. These methods confirm the compound's purity and structural integrity, which are crucial for research applications. Many laboratories seeking this compound inquire about its storage conditions and stability profile, as these factors significantly impact experimental outcomes.

In the context of current research trends, 5-methoxy-1-(1H-pyrazol-4-yl)pentan-1-ol has been examined for potential structure-activity relationships in various biological systems. While not itself a drug candidate, its structural features make it valuable for medicinal chemistry explorations. Researchers often search for information about its metabolic stability and potential drug-drug interactions, though comprehensive data in these areas remains limited and represents an active area of investigation.

The commercial availability of 5-methoxy-1-(1H-pyrazol-4-yl)pentan-1-ol (CAS No. 1999608-02-4) has increased in recent years to meet growing research demand. Suppliers typically offer this compound in various quantities, with purity levels ranging from 95% to 99%, suitable for different research applications. Quality control measures, including chromatographic analysis and spectroscopic verification, ensure the compound meets research-grade standards. Many purchasers inquire about custom synthesis options and derivatization services related to this molecule.

Looking forward, the scientific community anticipates expanded applications for 5-methoxy-1-(1H-pyrazol-4-yl)pentan-1-ol in areas such as materials science and catalysis. Its unique combination of functional groups suggests potential as a ligand in coordination chemistry or as a monomer in polymer synthesis. These emerging applications, combined with its established role in pharmaceutical research, position this compound as a versatile tool for interdisciplinary scientific exploration.